LY 341495 disodium salt

• Molecular Formula: C20H17NNa2O5
• Molecular Weight: 397.33
• synonyms: (2S)-2-Amino-2-[(1S,2S)-2-carboxycycloprop-1-yl]-3-(xanth-9-yl) propanoic acid disodium salt

Description

Highly potent and selective group II metabotropic glutamate receptor antagonist. 

Scientific Research Applications

Energy Storage Applications

• Use in Sodium Ion Batteries: LY 341495 disodium salt has been proposed as an anode material for rechargeable sodium ion batteries. It exhibits an average operation voltage of about 1.2 V, a reversible capacity of approximately 265 mA h g^(-1), a long cycle life of 300 cycles, and a high rate capability (Zhu et al., 2015).

Chemical and Physical Properties Research

• Investigation of Physical Behaviors: Research into the physical behaviors of disodium salt, such as solubility, foamability, and detergency, provides insights into its impacts on various industrial applications, including in the production of MES (Xia, 2012).
• Spectroscopic Analysis for Medical Applications: LY 341495 disodium salt, as L-2-Hydroxyglutaric acid disodium salt, is identified as a biomarker in human brain glioma using Terahertz time-domain spectroscopy (THz-TDS). This is particularly significant for the diagnosis and treatment of glioma (Peng et al., 2018).

Material Science and Engineering

• Application in Battery Technology: The compound has been studied as an anode material in sodium-ion battery technology. Research has focused on enhancing its cycling stability and conductivity, vital for efficient battery performance (Luo et al., 2014).
• Development of Organic Na-Salt Electrodes: Disodium pyromellitic diimidate, an organic Na-salt, has been synthesized for use as an active electrode material in rechargeable Na-ion batteries. This research highlights the importance of chemical stability in sodium compounds used in battery technologies (Renault et al., 2014).

Surface Activity and Aggregation Studies

• Surface Activity Analysis: Studies on the surface activity of certain disodium salts, such as 1,16‐hexadecane disodium sulphate, contribute to understanding their interfacial behaviors, particularly in solutions with varying salt concentrations (Elworthy, 1959).

Applications in Polymer Chemistry

• Use in Polyurethane Ionomers: The synthesis of new ionic diols, like the monosodium salt of β-glycerophosphoric acid from disodium salt, has applications in the development of polyurethane ionomers. These materials are characterized for their potential use in various industrial applications (Kakati & George, 1993).

Optical and Luminescent Properties

• Luminescent Properties in Coordination Polymers: The disodium salt of 4,4′-oxy-bis-benzoic acid, when reacted with lanthanide chlorides, leads to the formation of coordination polymers. These materials have been studied for their crystal structures and luminescent properties under UV irradiation, which is crucial in materials science and photonics (Luo et al., 2013).

Spectroscopy and Pharmaceutical Applications

• Spectroscopic Characterization in Pharmaceuticals: Spectroscopic characterization of disodium salts, like disodium hydrogen orthophosphate, is vital in pharmaceutical applications. Changes in spectral properties indicate potential impacts on pharmaceutical formulations (Trivedi et al., 2015).